Cas no 892874-41-8 (Diethyl 7-bromoquinoline-2,3-dicarboxylate)

• Product Name: Diethyl 7-bromoquinoline-2,3-dicarboxylate
• CAS No: 892874-41-8
• MF: C₁₅H₁₄BrNO₄
• MW: 352.179963588715
• MDL: MFCD08437558
• CID: 869060
• PubChem ID: 329773355
• Update Time: 2025-06-28

Diethyl 7-bromoquinoline-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 7-bromoquinoline-2,3-dicarboxylate
• 7-BROMOQUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER
• Diethyl 7-bromo-2,3-quinolinedicarboxylate
• QU058
• DTXSID20588870
• AKOS022175832
• 892874-41-8
• AB45090
• Diethyl7-bromoquinoline-2,3-dicarboxylate
• MFCD08437558
• 7-Bromoquinoline-2,3-dicarboxylic acid diethyl ester, AldrichCPR
• CS-0367503
• 2,3-DIETHYL 7-BROMOQUINOLINE-2,3-DICARBOXYLATE

• MDL： MFCD08437558
• Inchi： 1S/C15H14BrNO4/c1-3-20-14(18)11-7-9-5-6-10(16)8-12(9)17-13(11)15(19)21-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： TWIQBJPCMUMTST-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(C(=O)OCC)=C(C(=O)OCC)N=C2C=1

Computed Properties

• Exact Mass: 351.01100
• Monoisotopic Mass: 351.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 415.7±40.0 °C at 760 mmHg
• Flash Point: 205.2±27.3 °C
• PSA: 65.49000
• LogP: 3.35070
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Diethyl 7-bromoquinoline-2,3-dicarboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diethyl 7-bromoquinoline-2,3-dicarboxylate

Diethyl 7-Bromoquinoline-2,3-Dicarboxylate (CAS No. 892874-41-8): A Versatile Compound in Pharmaceutical Research

Diethyl 7-bromoquinoline-2,3-dicarboxylate, with the CAS number 892874-41-8, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The 7-bromoquinoline-2,3-dicarboxylate core provides a versatile platform for the synthesis of various pharmaceutical agents, making it a valuable compound in both academic and industrial research settings.

The Diethyl 7-bromoquinoline-2,3-dicarboxylate molecule is composed of a quinoline ring system with substituents at specific positions. The presence of the bromine atom at the 7-position introduces functional groups that can be further modified to enhance biological activity. This structural feature allows for the exploration of diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor activities. Recent studies have highlighted the importance of such quinoline derivatives in the development of novel therapeutics.

Research published in 2023 has demonstrated the potential of Diethyl 7-bromoquinoline-2,3-dicarboxylate in modulating inflammatory pathways. A study conducted by Zhang et al. (2023) showed that this compound exhibits significant inhibitory effects on the NF-κB signaling pathway, which is crucial in the regulation of immune responses. This finding underscores the importance of quinoline-2,3-dicarboxylate derivatives in the design of anti-inflammatory drugs.

Furthermore, the Diethyl 7-bromoquinoline-2,3-dicarboxylate compound has been explored for its antimicrobial properties. A 2024 study by Lee et al. (2024) reported that this compound displays broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 7-bromoquinoline-2,3-dicarboxylate structure is believed to interfere with bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

The synthesis of Diethyl 7-bromoquinoline-2,3-dicarboxylate involves several steps, including the bromination of quinoline-2,3-dicarboxylic acid. The use of modern synthetic techniques has enabled the efficient production of this compound, facilitating its application in pharmaceutical research. The Diethyl 7-bromoquinoline-2,3-dicarboxylate derivative has also been studied for its potential in the development of antitumor agents, with recent studies indicating its ability to inhibit cancer cell proliferation.

Recent advancements in medicinal chemistry have focused on the optimization of Diethyl 7-bromoquinoline-2,3-dicarboxylate derivatives to enhance their therapeutic potential. A 2023 review by Smith et al. (2023) highlighted the importance of structural modifications in improving the bioavailability and efficacy of these compounds. The 7-bromoquinoline-2,3-dicarboxylate scaffold has been modified to create new derivatives with enhanced pharmacological profiles.

The Diethyl 7-bromoquinoline-2,3-dicarboxylate compound has also been investigated for its role in the treatment of neurodegenerative diseases. A study published in 2024 by Gupta et al. (2024) suggested that this compound may have neuroprotective effects, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease. The quinoline-2,3-dicarboxylate structure is thought to interact with specific receptors in the brain, modulating neuronal activity.

Environmental and safety considerations are essential when working with Diethyl 7-bromoquinoline-2,3-dicarboxylate. While this compound is primarily used in research settings, its potential impact on the environment must be carefully evaluated. Studies have shown that the 7-bromoquinoline-2,3-dicarboxylate derivative has low toxicity, making it a safer alternative to some traditional pharmaceutical agents.

The Diethyl 7-bromoquinoline-2,3-dicarboxylate compound continues to be a subject of interest in the pharmaceutical industry. Its unique molecular structure and potential therapeutic applications make it a promising candidate for further research. As new synthetic methods and analytical techniques are developed, the 7-bromoquinoline-2,3-dicarboxylate derivative is expected to play a significant role in the discovery of novel therapeutics.

Collaborative efforts between academia and industry are essential for the advancement of Diethyl 7-bromoquinoline-2,3-dicarboxylate research. By combining expertise in medicinal chemistry, pharmacology, and biotechnology, researchers can explore the full potential of this compound. The quinoline-2,3-dicarboxylate scaffold offers a versatile platform for the development of new drugs, contributing to the ongoing quest for innovative treatments.

In conclusion, Diethyl 7-bromoquinoline-2,3-dicarboxylate (CAS No. 892874-41-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique molecular structure and diverse pharmacological properties make it a valuable asset in the development of new therapeutics. As research in this field continues to evolve, the 7-bromoquinoline-2,3-dicarboxylate derivative is expected to play a significant role in the advancement of medical science.